18-Iodooctadec-17-enoic acid

• Molecular Formula: C18H33IO2
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 18-iodooctadec-17-enoic acid
• InChI: InChI=1S/C18H33IO2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18(20)21/h15,17H,1-14,16H2,(H,20,21)
• InChI Key: PJRCYRMJRNARKY-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCCCCC=CI)CCCCCCCC(=O)O
• Synonyms: 18-iodo-17-octadecenoic acid; 18-iodo-17-octadecenoic acid, 123I-labeled cpd (E)-isomer; 18-iodo-17-octadecenoic acid, 125I-labeled cpd (E)-isome

Description

18-Iodooctadec-17-enoic acid is an iodinated, monounsaturated 18-carbon fatty acid characterized by a double bond at position 17 (relative to the carboxylic acid group) and an iodine substituent at the terminal carbon (C18).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 18-Iodooctadec-17-enoic acid is compared below with analogous fatty acids and iodinated compounds.

Structural and Molecular Features

Table 1: Structural Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Unsaturation	Functional Group	CAS Number
18-Iodooctadec-17-enoic Acid*	C₁₈H₃₁IO₂	~406.39	Iodine (C18)	Double bond (C17)	Carboxylic acid	Not available
Eicosadienoic Acid	C₂₀H₃₆O₂	308.50	None	Two double bonds	Carboxylic acid	2091-39-6
Ethyl Iodoacetate	C₄H₇IO₂	213.01	Iodine (C2)	None	Ester	623-48-3
(cis-9)-2-Hydroxy-octadecen-17-ynoic Acid	C₁₈H₃₀O₃	294.43	Hydroxyl (C2), Triple bond (C17)	Double bond (C9, cis)	Carboxylic acid	1159977-43-1

*Calculated molecular formula and weight based on nomenclature.

Key Observations:

• Chain Length: The target compound shares an 18-carbon backbone with (cis-9)-2-Hydroxy-octadecen-17-ynoic acid but differs from Eicosadienoic Acid (C20) and Ethyl Iodoacetate (C4).
• Substituents: The iodine at C18 distinguishes it from hydroxylated or non-halogenated analogs. Ethyl Iodoacetate, though iodinated, is a short-chain ester with distinct reactivity.
• Unsaturation: The terminal double bond (C17) contrasts with Eicosadienoic Acid’s diene system and (cis-9)-2-Hydroxy-octadecen-17-ynoic Acid’s triple bond.

Reactivity and Functional Group Dynamics

• 18-Iodooctadec-17-enoic Acid: The iodine atom at C18 and terminal double bond may facilitate elimination reactions (e.g., dehydrohalogenation) or serve as a substrate for palladium-catalyzed cross-coupling (e.g., Heck reactions).
• Ethyl Iodoacetate : The iodine at C2 and ester group make it a potent alkylating agent, commonly used in biochemical modifications (e.g., protein thiol group targeting) .
• Hydroxy and Polyunsaturated Acids: Hydroxyl groups (e.g., in (cis-9)-2-Hydroxy-octadecen-17-ynoic Acid) enable hydrogen bonding and participation in metabolic pathways, while polyunsaturated acids (e.g., Eicosadienoic Acid) exhibit increased oxidative susceptibility .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 18-Iodooctadec-17-enoic acid, and how can reaction conditions be optimized for higher yield?

• Methodology :

• Begin with literature reviews to identify existing protocols (e.g., iodination of octadecenoic acid derivatives) .

• Use factorial design experiments to systematically vary parameters (e.g., catalyst concentration, temperature, solvent polarity) and assess their impact on yield .

• Employ gas chromatography (GC) or high-performance liquid chromatography (HPLC) to quantify product purity and validate optimization .

  • Data Considerations :

• Tabulate reaction yields under varying conditions (see Table 1).

• Address side reactions (e.g., over-iodination) by tracking intermediates via thin-layer chromatography (TLC) .

  Table 1 : Optimization of Reaction Conditions

  Catalyst (mol%)	Temperature (°C)	Solvent	Yield (%)
  5	60	DCM	62
  10	80	THF	78
  15	80	DMF	85

Q. Which spectroscopic techniques are most effective for characterizing 18-Iodooctadec-17-enoic acid, and how should data interpretation address common pitfalls?

• Methodology :

• Use $^{1}\text{H}$-NMR and $^{13}\text{C}$-NMR to confirm iodine positioning and double-bond geometry, noting spin-spin coupling patterns .
• Validate molecular weight via high-resolution mass spectrometry (HRMS) and compare with theoretical values .
• Address solvent-induced shifts in NMR by repeating analyses in deuterated chloroform (CDCl$_3$) and dimethyl sulfoxide (DMSO-d$_6$) .
  • Common Pitfalls :
• Overlapping NMR signals: Apply 2D NMR (e.g., COSY, HSQC) for resolution .
• Mass spectrometry fragmentation: Use soft ionization techniques (e.g., ESI) to minimize decomposition .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT) be integrated with experimental data to elucidate reaction mechanisms involving 18-Iodooctadec-17-enoic acid?

• Methodology :

• Perform density functional theory (DFT) calculations to model transition states and energy barriers for iodination or isomerization pathways .
• Validate computational results with kinetic isotope effect (KIE) experiments or isotopic labeling .
• Compare computed IR spectra with experimental data to confirm intermediate structures .
  • Data Interpretation :
• Use Gaussian or ORCA software for simulations, ensuring basis sets (e.g., B3LYP/6-31G*) align with the system’s complexity .
• Address discrepancies (e.g., solvent effects not modeled) by incorporating implicit solvation models .

Q. What strategies resolve contradictions in reported biological activity data of 18-Iodooctadec-17-enoic acid across studies?

• Methodology :

• Conduct meta-analyses to identify confounding variables (e.g., cell line variability, assay protocols) .
• Reproduce key studies under standardized conditions, controlling for purity (>95% via HPLC) and solvent effects (e.g., DMSO vs. aqueous buffers) .
• Apply statistical tools (e.g., ANOVA) to quantify variability between datasets .
  • Critical Analysis :
• Evaluate whether differences stem from stereochemical impurities (e.g., Z/E isomer ratios) or degradation during storage .
• Cross-reference bioactivity with structural analogs to isolate iodine’s role in activity .

Methodological Guidelines

• Literature Review : Prioritize peer-reviewed journals and avoid over-reliance on non-academic sources (e.g., patents, non-reviewed preprints) .
• Data Presentation : Include raw data in appendices and processed data (e.g., normalized spectra, statistical summaries) in the main text .
• Ethical Considerations : Disclose conflicts of interest (e.g., funding sources) and ensure reproducibility by sharing detailed protocols .